4-Azido-1-bromo-2-fluorobenzene
Overview
Description
4-Azido-1-bromo-2-fluorobenzene is a derivative of benzene, with a bromine atom and a fluorine atom . It is an aromatic azide generally used in copper (I)-catalyzed azide-alkyne cycloaddition reactions .
Synthesis Analysis
The synthesis of 4-Azido-1-bromo-2-fluorobenzene involves the bromination of fluorobenzene in the presence of a Lewis acid catalyst such as iron (III) bromide or aluminium tribromide . It is commonly used in the Suzuki-Miyaura coupling reaction to form carbon-carbon bonds .Molecular Structure Analysis
The molecular structure of 4-Azido-1-bromo-2-fluorobenzene consists of a benzene ring with a bromine atom, a fluorine atom, and an azide group attached to it .Chemical Reactions Analysis
4-Azido-1-bromo-2-fluorobenzene is a standard substrate for cross-coupling reactions . It forms a Grignard reagent used in the synthesis of 4-fluorophenyl containing compounds .Scientific Research Applications
- Intermediate Synthesis : 4-Azido-1-bromo-2-fluorobenzene serves as a valuable intermediate for synthesizing biologically active molecules. Its unique combination of bromine and fluorine atoms imparts desirable properties to resulting pharmaceutical compounds, such as improved metabolic stability and enhanced binding affinity to target proteins .
- Toxicity Assessment : 4-Bromofluorobenzene (a related compound) can act as a surrogate standard for assessing the toxicity of diesel and water accommodated diesel fraction (WAF) toward microalgal species. Gas chromatography coupled with mass spectrometry (GC-MS) helps evaluate toxicity levels .
- Balz-Schiemann Reaction : Another strategy employs direct fluorination of 1-bromo-2-nitrobenzene using a diazonium salt intermediate. Despite challenges, this method is valuable for academic research .
- Greener Approaches : Researchers explore greener methods, such as transition metal catalysis, to selectively introduce fluorine atoms. Palladium catalysts, for instance, enable direct fluorination of bromobenzenes using hydrogen fluoride .
- Cyclopenta-1,3-diene Reaction : 4-Azido-1-bromo-2-fluorobenzene reacts with cyclopenta-1,3-diene to produce 1,4-dihydro-1,4-methano-naphthalene. This reaction requires magnesium and diethyl ether as reagents .
Pharmaceutical Industry
Environmental Studies
Chemical Synthesis Methods
Organic Synthesis
Anti-Inflammatory Agents
Safety and Hazards
4-Azido-1-bromo-2-fluorobenzene is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as having flammable liquids, acute dermal toxicity, acute inhalation toxicity - vapors, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system .
properties
IUPAC Name |
4-azido-1-bromo-2-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFN3/c7-5-2-1-4(10-11-9)3-6(5)8/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITQFFTWQOVFGPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=[N+]=[N-])F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Azido-1-bromo-2-fluorobenzene | |
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